5-ethyl-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-sulfonamide
Description
5-ethyl-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H24N4O3S2 and its molecular weight is 396.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in drug design due to their presence in many pharmaceuticals. The piperidin-1-yl group in the compound suggests its utility in synthesizing various piperidine derivatives, which can be used as building blocks for drugs . These derivatives have been extensively studied for their pharmacological activities, including their role as central nervous system stimulants, antihypertensives, and antidiabetics.
Pharmacological Applications
The piperidine moiety is a common feature in many drugs and exhibits significant pharmacological activity. This compound could be explored for its potential as a precursor in the synthesis of drugs targeting a range of diseases. Its structural similarity to known pharmacophores suggests it could interact with biological targets such as enzymes or receptors .
Antitumor Agents
The pyrimidin-4-yl component of the compound is often found in molecules with antitumor properties. It could serve as a lead compound in the development of new antitumor agents, particularly as inhibitors of protein kinases like PKB (Akt), which are key players in cell proliferation and survival .
Antiviral Therapeutics
Compounds with a similar structure have shown antiviral activity against viruses like the Newcastle disease virus. The compound could be modified to enhance its antiviral properties, potentially leading to the development of new antiviral drugs .
Inhibitors of Protein Kinase B (Akt)
The compound’s structure suggests it could be a selective inhibitor of Protein Kinase B (Akt), a key component in intracellular signaling pathways regulating growth and survival. This application is particularly relevant in cancer research, where deregulation of Akt signaling is a common pathology .
properties
IUPAC Name |
5-ethyl-N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O3S2/c1-2-14-6-7-17(25-14)26(22,23)20-8-11-24-16-12-15(18-13-19-16)21-9-4-3-5-10-21/h6-7,12-13,20H,2-5,8-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUODFQPTORTVPN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NCCOC2=NC=NC(=C2)N3CCCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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